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Compound of Interest

Compound Name: Lauric anhydride

Cat. No.: B1208293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the theoretical and

experimental properties of lauric anhydride. The information is curated to be a valuable

resource for researchers, scientists, and professionals involved in drug development and other

scientific endeavors where this compound is of interest.

Physicochemical Properties: A Comparative
Analysis
Lauric anhydride, also known as dodecanoic anhydride, is the symmetrical anhydride of lauric

acid.[1] It is a white to off-white crystalline solid at room temperature.[2] A summary of its key

theoretical and experimental physicochemical properties is presented below for easy

comparison.
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Property
Theoretical/Computed
Value

Experimental/Literal Value

Molecular Formula C₂₄H₄₆O₃[3][4][5] C₂₄H₄₆O₃

Molecular Weight 382.62 g/mol Not Applicable

Melting Point
209.18 °C (482.33 K) (Joback

Method)
41-43 °C, 41.8 °C

Boiling Point
605.53 °C (878.68 K) (Joback

Method)

160-170 °C, 469.73°C (rough

estimate)

Density Not Widely Reported
0.8559 g/cm³ at 70 °C, 0.8533

g/cm³

Solubility
Log10 of Water Solubility:

-8.51 (Crippen Method)

Soluble in chloroform (slightly).

Soluble in organic solvents.

LogP (Octanol/Water) 7.898 (Crippen Method) Not Widely Reported

Experimental Protocols
Detailed methodologies for determining the key experimental properties of lauric anhydride
are outlined below. These are generalized protocols applicable to solid organic compounds.

Melting Point Determination (Capillary Method)
The melting point of lauric anhydride can be determined using a capillary melting point

apparatus, such as a Mel-Temp or a Thiele tube setup.

Procedure:

Sample Preparation: A small amount of dry, powdered lauric anhydride is packed into a

capillary tube to a height of 2-3 mm. The tube is then tapped gently to ensure the sample is

compact.

Apparatus Setup: The capillary tube is placed in the heating block of the apparatus.
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Heating: The sample is heated at a steady rate. For an unknown sample, a rapid initial

heating can be used to determine an approximate melting range. For a more precise

measurement, the heating rate should be slow, around 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a liquid is recorded

as the completion of melting. The melting point is reported as this range.

Density Determination (Pycnometer Method)
The density of solid lauric anhydride can be determined using a gas or liquid pycnometer.

Procedure (Liquid Pycnometer):

Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately measured

(m₁).

Mass of Pycnometer with Sample: A known mass of lauric anhydride is added to the

pycnometer, and the total mass is measured (m₂).

Mass with Liquid: A liquid of known density (ρ_liquid), in which lauric anhydride is insoluble,

is added to the pycnometer to fill it completely. Any excess liquid is removed, and the exterior

is dried. The total mass is then measured (m₃).

Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with

the same liquid. The mass is measured (m₄).

Calculation: The density of lauric anhydride (ρ_sample) is calculated using the following

formula: ρ_sample = [(m₂ - m₁) / ((m₄ - m₁) - (m₃ - m₂))] * ρ_liquid

Spectroscopic Analysis
2.3.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in lauric anhydride.

Procedure (Attenuated Total Reflectance - ATR):
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Sample Preparation: A small amount of solid lauric anhydride is placed directly on the ATR

crystal.

Data Acquisition: The spectrum is recorded over a typical range of 4000-400 cm⁻¹.

Characteristic peaks for an anhydride include two carbonyl (C=O) stretching bands around

1810 cm⁻¹ and 1750 cm⁻¹, and a C-O stretching band.

2.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to determine the carbon-hydrogen framework of the

molecule.

Procedure:

Sample Preparation: A small amount of lauric anhydride is dissolved in a suitable

deuterated solvent (e.g., CDCl₃).

Data Acquisition: The NMR spectrum is acquired on a spectrometer. The chemical shifts,

integration, and coupling patterns of the peaks provide information about the structure of the

molecule.

Synthesis and Characterization Workflow
The synthesis of lauric anhydride from lauric acid is a common laboratory preparation. The

following diagrams illustrate the synthesis reaction and a general workflow for its subsequent

characterization.
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Caption: Synthesis of Lauric Anhydride from Lauric Acid.
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Caption: General Workflow for the Characterization of Lauric Anhydride.

Applications in Research and Development
Lauric anhydride serves as a key intermediate in the synthesis of various compounds. It is

notably used in the preparation of polyanhydrides, a class of biodegradable polymers

investigated for controlled drug delivery systems. Its long alkyl chains impart hydrophobicity,

which can be tailored in copolymers to control the rate of polymer degradation and drug

release. Further research into lauric anhydride and its derivatives may lead to advancements

in drug formulation and delivery technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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